Cas no 25344-96-1 (4-bicyclo[2.2.2]octanylmethanamine)

• Product name: 4-bicyclo[2.2.2]octanylmethanamine
• CAS No: 25344-96-1
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 1422367
• PubChem ID: 18782861

4-bicyclo[2.2.2]octanylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-bicyclo[2.2.2]octanylmethanamine
• AKOS006361882
• (Bicyclo[2,2,2]oct-1-yl-methyl)-amin
• &lt
• Bicyclo&lt
• 2,2,2&gt
• oct-1-yl-methyl&gt
• -amin
• SureCN1019549
• 1-Aminomethylbicyclo[2.2.2]octane
• AKOS006361882; (Bicyclo[2,2,2]oct-1-yl-methyl)-amin; < Bicyclo< 2,2,2> oct-1-yl-methyl> -amin; SureCN1019549; 1-Aminomethylbicyclo[2.2.2]octane;
• 25344-96-1
• 1-{bicyclo[2.2.2]octan-1-yl}methanamine
• {bicyclo[2.2.2]octan-1-yl}methanamine
• starbld0000516
• DTXSID60596212
• SCHEMBL1019549
• EN300-380097
• Bicyclo[2.2.2]octan-1-ylmethanamine
• DB-082996
• CS-0092246
• D75328
• 1-bicyclo[2.2.2]octanylmethanamine
• 1-(Bicyclo[2.2.2]octan-1-yl)methanamine

• Inchi： InChI=1S/C9H17N/c10-7-9-4-1-8(2-5-9)3-6-9/h8H,1-7,10H2
• InChI Key： SXJZKPHDCMYQGN-UHFFFAOYSA-N
• SMILES： C1CC2(CCC1CC2)CN

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų